Cas no 28856-92-0 (Acetic acid, (2-pyridinylthio)-, ethyl ester (9CI))

• Product Name: Acetic acid, (2-pyridinylthio)-, ethyl ester (9CI)
• CAS No: 28856-92-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD01197948
• CID: 915239
• PubChem ID: 6464675
• Update Time: 2025-04-19

Acetic acid, (2-pyridinylthio)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-pyridinylthio)-, ethyl ester (9CI)
• Ethyl 2-(pyridin-2-ylthio)acetate
• ethyl 2-pyridin-2-ylsulfanylacetate
• Ethyl [(pyridin-2-yl)sulfanyl]acetate
• SMR000297507
• SCHEMBL14385817
• DTXSID20424244
• 28856-92-0
• SB54089
• Acetic acid, 2-(2-pyridinylthio)-, ethyl ester
• CHEMBL1548275
• HMS2608G22
• Ethyl2-(pyridin-2-ylthio)acetate
• Ethyl 2-(pyridin-2-ylsulfanyl)acetate
• MLS000679237
• Acetic acid,(2-pyridinylthio)-,ethyl ester(9ci)
• ethoxycarbonylmethylthiopyridine
• (Pyridin-2-ylsulfanyl)-acetic acid ethyl ester
• G69094
• AM100626
• AKOS003240600
• ethyl (pyridin-2-ylsulfanyl)acetate
• STK411010
• ethyl (2-pyridinylthio)acetate
• ETHYL 2-(2-PYRIDYLSULFANYL)ACETATE
• HMS1605F20

• MDL： MFCD01197948
• Inchi： 1S/C9H11NO2S/c1-2-12-9(11)7-13-8-5-3-4-6-10-8/h3-6H,2,7H2,1H3
• InChI Key： HSXSCFBUTNCJFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC(=O)OCC

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 39.19